Cas no 2733-86-0 (12-Octadecenoic acid,methyl ester, (12Z)-)

• Product Name: 12-Octadecenoic acid,methyl ester, (12Z)-
• CAS No: 2733-86-0
• MF: C₁₉H₃₆O₂
• MW: 296.487946510315
• CID: 240119
• PubChem ID: 12963317
• Update Time: 2025-06-14

12-Octadecenoic acid,methyl ester, (12Z)- Chemical and Physical Properties

Names and Identifiers

• 12-Octadecenoic acid,methyl ester, (12Z)-
• cis-12-Octadecenoic Acid methyl ester
• 12-cis-Methyloctadecenoat
• 6-cis-Octadeca-6-ensaeuremethylester
• AG-E-87133
• cis-12-Octadecenoic acid methyl ester solution
• methyl (12Z)octadec-12-enoate
• methyl 12-octadecenoate
• Methyl cis-12-octadecenoate solution
• Methyl-cis-12-octadecanoat
• Methyl-cis-12-octadecenoat
• Octadec-12c-ensaeure-methylester
• Methyl cis-12-octadecenoate
• methyl (Z)-octadec-12-enoate
• Methyl 12(Z)-Octadecenoate
• AKOS024386328
• Q63409474
• Methyl (12Z)-octadec-12-enoate
• 2733-86-0
• CHEBI:167731
• J-016741
• (Z)-12-Octadecenoic acid methyl ester
• NS00096472
• SCHEMBL23918136
• DTXSID70514104
• DB-230114
• LMWAESDDOGRMOK-FPLPWBNLSA-N
• HY-163375
• CS-1010879

• Inchi： 1S/C19H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h7-8H,3-6,9-18H2,1-2H3/b8-7-
• InChI Key： LMWAESDDOGRMOK-FPLPWBNLSA-N
• SMILES： O(C)C(CCCCCCCCCC/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 296.27168
• Monoisotopic Mass: 296.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.873±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 364.3±11.0 ºC (760 Torr),
• Flash Point: 88.3±17.6 ºC,
• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• PSA: 26.3
• LogP: 6.19690

12-Octadecenoic acid,methyl ester, (12Z)- Security Information

• Hazardous Material transportation number：UN 1206 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-38-50/53-65-67
• Safety Instruction： 9-16-29-33-60-61-62
• Hazardous Material Identification：
• Risk Phrases：11-38-50/53-65-67
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on 12-Octadecenoic acid,methyl ester, (12Z)-

Research Brief on 12-Octadecenoic Acid, Methyl Ester, (12Z)- (CAS: 2733-86-0) in Chemical Biomedicine

12-Octadecenoic acid, methyl ester, (12Z)- (CAS: 2733-86-0) is a fatty acid methyl ester (FAME) with significant potential in chemical biomedicine. Recent studies have explored its applications in drug delivery, lipid metabolism modulation, and as a bioactive compound in therapeutic formulations. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and emerging applications in the biomedical field.

Recent investigations have highlighted the role of 12-Octadecenoic acid, methyl ester, (12Z)- in enhancing the bioavailability of hydrophobic drugs. Its amphiphilic nature allows it to act as an effective solubilizing agent, improving drug delivery systems. Studies published in 2023 demonstrate its utility in nanoparticle formulations, where it stabilizes lipid-based carriers and enhances targeted delivery to cancer cells. These advancements underscore its potential in precision medicine.

In lipid metabolism research, 12-Octadecenoic acid, methyl ester, (12Z)- has been identified as a modulator of key enzymatic pathways. A 2024 study in the Journal of Lipid Research revealed its inhibitory effects on stearoyl-CoA desaturase (SCD1), an enzyme implicated in metabolic disorders. This finding opens new avenues for developing therapies for obesity and related conditions. The compound's specificity and low toxicity make it a promising candidate for further preclinical studies.

The chemical stability and biocompatibility of 12-Octadecenoic acid, methyl ester, (12Z)- have also been explored in biomaterial applications. Researchers have incorporated it into polymer matrices to create bioactive coatings for medical implants. These coatings exhibit anti-inflammatory and antimicrobial properties, reducing post-surgical complications. Such innovations align with the growing demand for multifunctional biomaterials in regenerative medicine.

Despite these promising developments, challenges remain in scaling up production and ensuring consistent purity of 12-Octadecenoic acid, methyl ester, (12Z)-. Recent analytical studies emphasize the need for advanced chromatographic techniques to isolate and characterize its isomers. Addressing these technical hurdles will be critical for its transition from laboratory research to clinical applications.

In conclusion, 12-Octadecenoic acid, methyl ester, (12Z)- (CAS: 2733-86-0) represents a versatile compound with multifaceted applications in chemical biomedicine. Its roles in drug delivery, metabolic regulation, and biomaterial development highlight its therapeutic potential. Future research should focus on optimizing its synthesis, elucidating its mechanisms of action, and validating its efficacy in vivo. These efforts will pave the way for its integration into next-generation biomedical solutions.